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Compound of Interest

Compound Name: 4-Methyl-2-nitrophenol

Cat. No.: B089549

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of 4-Methyl-2-nitrophenol (CAS No. 119-33-5), also known as 2-Nitro-p-cresol. Adherence to
these guidelines is critical to ensure personal safety and minimize environmental impact. This
chemical is a yellow to brownish crystalline powder with a phenolic odor and presents several
health hazards.[1] It is known to cause skin and serious eye irritation, and may cause
respiratory irritation.[2][3][4] It is harmful if absorbed through the skin and may cause damage
to the liver and kidneys.[2]

Hazard and Exposure Data
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Property Value Source
Molecular Formula C7H7NOs3 [5]
Molecular Weight 153.14 g/mol [2][5]
Appearance Yellow j[O brownish colored o
crystalline powder

Odor Phenolic [2]
Melting Point 32-35°C [2]
Flash Point 108 °C (226.4 °F) [11[3]

GHS Hazard Statements

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[2](3][6]

Signal Word

Warning

[2](3]

Oral LD50 (Rat)

3360 mg/kg

[1](6]

OSHA PELs

Not established

[1]

Operational Plan: From Receipt to Disposal

This section outlines the standard operating procedures for handling 4-Methyl-2-nitrophenol

in a laboratory setting.

Pre-Handling Preparations

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment, considering the quantities of 4-Methyl-2-nitrophenol to be used and

the potential for exposure.

o Safety Equipment Check: Ensure that a chemical fume hood is available and functioning

correctly.[1] Locate and verify the functionality of the nearest safety shower and eyewash

station.[7]
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» Personal Protective Equipment (PPE): All personnel must wear the following PPE:

o Eye and Face Protection: Chemical safety goggles are mandatory.[1][8] In situations with a
risk of splashing, a face shield should be worn in addition to goggles.[8][9][10]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., PVC).[11] A lab coat or
chemical-resistant suit is also required.[10]

o Respiratory Protection: If there is a risk of generating dust or aerosols, or if working
outside of a fume hood, a NIOSH-approved respirator (e.g., N95 dust mask) should be
used.[3]

» Spill Kit: Have a chemical spill kit readily available that is appropriate for solid chemicals.
This should include absorbent materials like sand or vermiculite.[11]

Handling Procedures

e Receiving and Storage: Upon receipt, inspect the container for any damage.[7] Store 4-
Methyl-2-nitrophenol in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents, strong bases, acid chlorides, and acid anhydrides.
[1][4][6] Keep the container tightly closed.[4][6]

» Weighing and Dispensing: All weighing and dispensing of 4-Methyl-2-nitrophenol should be
conducted within a chemical fume hood to minimize inhalation exposure.[7]

e Experimental Use:
o Handle the chemical with care to avoid creating dust.
o Avoid all personal contact, including inhalation and contact with skin and eyes.[11]
o Do not eat, drink, or smoke in the laboratory area.[11]

o Keep containers securely sealed when not in use.[11]

Post-Handling and Cleanup
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» Decontamination: After handling, thoroughly wash hands and any exposed skin with soap
and water.[4][11]

o Work Area Cleanup: Clean the work area, including any potentially contaminated surfaces,
with an appropriate solvent and then with soap and water.

e Spill Response:

o Minor Spills: In case of a minor spill, evacuate the immediate area. Wearing appropriate
PPE, sweep up the spilled solid, avoiding dust generation, and place it into a labeled,
sealed container for hazardous waste disposal.[1][11]

o Major Spills: For a major spill, evacuate the laboratory, alert others in the vicinity, and
contact the appropriate emergency response team.[11]

Disposal Plan

Chemical waste generators are responsible for the proper classification and disposal of
hazardous waste in accordance with local, regional, and national regulations.[4]

e \Waste Collection:

o Collect all waste containing 4-Methyl-2-nitrophenol, including contaminated PPE and
spill cleanup materials, in a designated, properly labeled, and sealed hazardous waste

container.
o Do not mix with other waste streams unless explicitly permitted.
e Disposal Method:

o The primary recommended method for the disposal of nitrophenols is incineration under
controlled conditions to ensure complete combustion.[12]

o Contact your institution's environmental health and safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste. Do not attempt to dispose of this chemical
down the drain.[13]
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Caption: Workflow for the safe handling and disposal of 4-Methyl-2-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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